Cas no 85851-83-8 (1,2-Benzenedicarboxylicacid, 1,2-bis(2-methyldecyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1,2-bis(2-methyldecyl) ester
• CAS No: 85851-83-8
• MF: C₃₀H₅₀O₄
• MW: 474.715610027313
• CID: 725865
• Update Time: 2024-01-31

1,2-Benzenedicarboxylicacid, 1,2-bis(2-methyldecyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1,2-bis(2-methyldecyl) ester
• bis(2-methyldecyl) benzene-1,2-dicarboxylate
• bis(2-methyldecyl) phthalate
• Bis(2-methyldecyl)phthalat
• 1,2-Benzenedicarboxylic acid bis(2-methyldecyl) ester
• Einecs 288-643-5
• 1,2-Benzenedicarboxylic acid, 1,2-bis(2-methyldecyl) ester

• Inchi： 1S/C30H50O4/c1-5-7-9-11-13-15-19-25(3)23-33-29(31)27-21-17-18-22-28(27)30(32)34-24-26(4)20-16-14-12-10-8-6-2/h17-18,21-22,25-26H,5-16,19-20,23-24H2,1-4H3
• InChI Key： KROXVIOWGRNMQS-UHFFFAOYSA-N
• SMILES： C1(C(OCC(C)CCCCCCCC)=O)=CC=CC=C1C(OCC(C)CCCCCCCC)=O

Computed Properties

• Exact Mass: 474.37091
• Monoisotopic Mass: 474.37091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 22
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.956
• Boiling Point: 445.4°C at 760 mmHg
• Flash Point: 238.7°C
• Refractive Index: 1.485